50-48-6

Amitriptyline

In Stock

• CAS RN:
• 50-48-6

• Formula:
• C20H23N

• InChI:
• InChI=1S/C20H23N/c1-21(2)15-7-12-20-18-10-5-3-8-16(18)13-14-17-9-4-6-11-19(17)20/h3-6,8-12H,7,13-15H2,1-2H3

• InChIKey:
• KRMDCWKBEZIMAB-UHFFFAOYSA-N

• Amitriptyline is a derivative of dibenzocycloheptadiene and a tricyclic antidepressant. Amitriptyline inhibits the re-uptake of norepinephrine and serotonin by the presynaptic neuronal membrane in the central nervous system (CNS), thereby increasing the synaptic concentration of norepinephrine and serotonin. Due to constant stimulation to these receptors, amitriptyline may produce a downregulation of adrenergic and serotonin receptors, which may contribute to the antidepressant activity.
  Amitriptyline is a tricyclic antidepressant that is widely used in the therapy of depression. Amitriptyline can cause mild and transient serum enzyme elevations and is rare cause of clinically apparent acute cholestatic liver injury.
  Amitriptyline, also known as laroxyl or endep, belongs to the class of organic compounds known as dibenzocycloheptenes. Dibenzocycloheptenes are compounds ...

2-Ethoxy-6-oxo-1,6-dihydropyridine-3-carbonitrile

In Stock

• CAS RN:
• 71350-48-6

• Formula:
• C8H8N2O2

• InChI:
• InChI=1S/C8H8N2O2/c1-2-12-8-6(5-9)3-4-7(11)10-8/h3-4H,2H2,1H3,(H,10,11)

• InChIKey:
• AETPCPJZCGTGKC-UHFFFAOYSA-N

• 2-Ethoxy-6-oxo-1,6-dihydropyridine-3-carbonitrile is a useful research compound. Its molecular formula is C8H8N2O2 and its molecular weight is 164.16 g/mol. The purity is usually 95%.

Piprozolin

• CAS RN:
• 63250-48-6

• Formula:
• C14H22N2O3S

• InChI:
• InChI=1S/C14H22N2O3S/c1-3-16-11(10-12(17)19-4-2)20-14(13(16)18)15-8-6-5-7-9-15/h10,14H,3-9H2,1-2H3/b11-10-/t14-/m0/s1

• InChIKey:
• UAXYBJSAPFTPNB-BMSUMIBZSA-N

• Piprozoline(or piprozolin) is a medication for bile therapy.

N-Methoxycarbonylmaleimide

In Stock

• CAS RN:
• 55750-48-6

• Formula:
• C6H5NO4

• InChI:
• InChI=1S/C6H5NO4/c1-11-6(10)7-4(8)2-3-5(7)9/h2-3H,1H3

• InChIKey:
• LLAZQXZGAVBLRX-UHFFFAOYSA-N

• N-Methoxycarbonylmaleimide, also known as N-Methoxycarbonylmaleimide, is a useful research compound. Its molecular formula is C6H5NO4 and its molecular weight is 155.11 g/mol. The purity is usually 95%.

4-(3-Chlorophenyl)butan-1-amine

In Stock

• CAS RN:
• 181650-48-6

• Formula:
• C10H14ClN

• InChI:
• InChI=1S/C10H14ClN/c11-10-6-3-5-9(8-10)4-1-2-7-12/h3,5-6,8H,1-2,4,7,12H2

• InChIKey:
• TUCKGJZYCMYNAP-UHFFFAOYSA-N

• 4-(3-Chlorophenyl)butan-1-amine is a useful research compound. Its molecular formula is C10H14ClN and its molecular weight is 183.68. The purity is usually 95%.

N-(3-cyanophenyl)-N-(4-methoxyphenyl)amine

In Stock

• CAS RN:
• 458550-48-6

• Formula:
• C14H12N2O

• InChI:
• InChI=1S/C14H12N2O/c1-17-14-7-5-12(6-8-14)16-13-4-2-3-11(9-13)10-15/h2-9,16H,1H3

• InChIKey:
• YGKSTQAVTJYOJT-UHFFFAOYSA-N

• N-(3-cyanophenyl)-N-(4-methoxyphenyl)amine is a useful research compound. Its molecular formula is C14H12N2O and its molecular weight is 224.26 g/mol. The purity is usually 95%.

methyl 2-{[(3-formyl-2-methyl-1H-indol-1-yl)acetyl]amino}benzoate

In Stock

• CAS RN:
• 592550-48-6

• Formula:
• C20H18N2O4

• InChI:
• InChI=1S/C20H18N2O4/c1-13-16(12-23)14-7-4-6-10-18(14)22(13)11-19(24)21-17-9-5-3-8-15(17)20(25)26-2/h3-10,12H,11H2,1-2H3,(H,21,24)

• InChIKey:
• NLVAJWVSQMLHEJ-UHFFFAOYSA-N

• Methyl 2-{[(3-formyl-2-methyl-1H-indol-1-yl)acetyl]amino}benzoate is a useful research compound. Its molecular formula is C20H18N2O4 and its molecular weight is 350.374. The purity is usually 95%.

4-(azepan-1-ylsulfonyl)-N-(4-sulfamoylphenyl)benzamide

In Stock

• CAS RN:
• 681250-48-6

• Formula:
• C19H23N3O5S2

• InChI:
• InChI=1S/C19H23N3O5S2/c20-28(24,25)17-11-7-16(8-12-17)21-19(23)15-5-9-18(10-6-15)29(26,27)22-13-3-1-2-4-14-22/h5-12H,1-4,13-14H2,(H,21,23)(H2,20,24,25)

• InChIKey:
• UEGGRICRGNEFOM-UHFFFAOYSA-N

• 4-(azepan-1-ylsulfonyl)-N-(4-sulfamoylphenyl)benzamide is a useful research compound. Its molecular formula is C19H23N3O5S2 and its molecular weight is 437.53. The purity is usually 95%.

2-Amino-5-bromonicotinaldehyde hydrobromide

In Stock

• CAS RN:
• 709650-48-6

• Formula:
• C6H6Br2N2O

• InChI:
• InChI=1S/C6H5BrN2O.BrH/c7-5-1-4(3-10)6(8)9-2-5;/h1-3H,(H2,8,9);1H

• InChIKey:
• ZEDZHTMMXFHZEP-UHFFFAOYSA-N

• 2-Amino-5-bromonicotinaldehyde hydrobromide is a useful research compound. Its molecular formula is C6H6Br2N2O and its molecular weight is 281.935. The purity is usually 95%.

Ethyl 3-(4-chlorophenyl)-5-[(2,6-difluorobenzoyl)amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851950-48-6

• Formula:
• C22H14ClF2N3O4S

• InChI:
• InChI=1S/C22H14ClF2N3O4S/c1-2-32-22(31)18-13-10-33-20(26-19(29)17-14(24)4-3-5-15(17)25)16(13)21(30)28(27-18)12-8-6-11(23)7-9-12/h3-10H,2H2,1H3,(H,26,29)

• InChIKey:
• KFIOKTWKYSVODZ-UHFFFAOYSA-N

• Ethyl 3-(4-chlorophenyl)-5-[(2,6-difluorobenzoyl)amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C22H14ClF2N3O4S and its molecular weight is 489.88. The purity is usually 95%.

5-oxo-1-phenyl-N-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)pyrrolidine-3-carboxamide

In Stock

• CAS RN:
• 893950-48-6

• Formula:
• C23H22N4O2S

• InChI:
• InChI=1S/C23H22N4O2S/c1-15-7-9-18(10-8-15)27-22(19-13-30-14-20(19)25-27)24-23(29)16-11-21(28)26(12-16)17-5-3-2-4-6-17/h2-10,16H,11-14H2,1H3,(H,24,29)

• InChIKey:
• RANXPCLXXKYHTE-UHFFFAOYSA-N

• 5-oxo-1-phenyl-N-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)pyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C23H22N4O2S and its molecular weight is 418.52. The purity is usually 95%.

5-((4-Bromophenyl)(4-hydroxypiperidin-1-yl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol

In Stock

• CAS RN:
• 898350-48-6

• Formula:
• C18H21BrN4O2S

• InChI:
• InChI=1S/C18H21BrN4O2S/c1-2-14-20-18-23(21-14)17(25)16(26-18)15(11-3-5-12(19)6-4-11)22-9-7-13(24)8-10-22/h3-6,13,15,24-25H,2,7-10H2,1H3

• InChIKey:
• YEMKIJGQJIJONT-UHFFFAOYSA-N

• 5-((4-Bromophenyl)(4-hydroxypiperidin-1-yl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C18H21BrN4O2S and its molecular weight is 437.36. The purity is usually 95%.

De-4'-O-methylyangambin

In Stock

• CAS RN:
• 149250-48-6

• Formula:
• C23H28O8

• InChI:
• InChI=1S/C23H28O8/c1-25-16-6-12(7-17(26-2)20(16)24)21-14-10-31-22(15(14)11-30-21)13-8-18(27-3)23(29-5)19(9-13)28-4/h6-9,14-15,21-22,24H,10-11H2,1-5H3/t14-,15-,21+,22+/m0/s1

• De-4'-O-methylyangambin is a natural product found in Litsea coreana and Euonymus alatus with data available.

3-chloro-4-({1-[(oxan-3-yl)methyl]piperidin-4-yl}methoxy)pyridine

In Stock

• CAS RN:
• 2549050-48-6

• Formula:
• C17H25ClN2O2

• InChI:
• InChI=1S/C17H25ClN2O2/c18-16-10-19-6-3-17(16)22-13-14-4-7-20(8-5-14)11-15-2-1-9-21-12-15/h3,6,10,14-15H,1-2,4-5,7-9,11-13H2

• InChIKey:
• GXQFDHXJCRFXAN-UHFFFAOYSA-N

• 3-chloro-4-({1-[(oxan-3-yl)methyl]piperidin-4-yl}methoxy)pyridine is a useful research compound. Its molecular formula is C17H25ClN2O2 and its molecular weight is 324.8 g/mol. The purity is usually 95%.

Tert-butyl 3-(3-aminopropyl)azetidine-1-carboxylate

In Stock

• CAS RN:
• 1205750-48-6

• Formula:
• C₁₁H₂₂N₂O₂

• InChI:
• InChI=1S/C11H22N2O2/c1-11(2,3)15-10(14)13-7-9(8-13)5-4-6-12/h9H,4-8,12H2,1-3H3

• Tert-butyl 3-(3-aminopropyl)azetidine-1-carboxylate, also known as Tert-butyl 3-(3-aminopropyl)azetidine-1-carboxylate, is a useful research compound. Its molecular formula is C₁₁H₂₂N₂O₂ and its molecular weight is 214.3. The purity is usually 95%.